Cas no 1805177-87-0 (Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate)
1805177-87-0 structure
Product Name:Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate
CAS No:1805177-87-0
MF:C12H10F3NO2S2
MW:321.338510990143
CID:4943282
Update Time:2023-08-22
Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate
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- Inchi: 1S/C12H10F3NO2S2/c1-2-18-10(17)5-8-3-7(6-16)4-9(11(8)19)20-12(13,14)15/h3-4,19H,2,5H2,1H3
- InChI Key: YQYDSBLGTFOXKE-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=CC(C#N)=CC(=C1S)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 394
- XLogP3: 3.7
- Topological Polar Surface Area: 76.4
Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023131-250mg |
Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate |
1805177-87-0 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015023131-500mg |
Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate |
1805177-87-0 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015023131-1g |
Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate |
1805177-87-0 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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